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Compound of Interest

Compound Name: 2-Chlorophenyl isocyanate
CAS No.: 3320-83-0
Cat. No.: B146387
Get Quote
. J

An In-depth Technical Guide to 2-Chlorophenyl
Isocyanate

This guide provides a comprehensive overview of 2-chlorophenyl isocyanate, a significant
chemical intermediate in the pharmaceutical and agrochemical industries. This document is
intended for researchers, scientists, and professionals in drug development and chemical
synthesis, offering detailed information on its molecular characteristics, physicochemical
properties, synthesis, and applications.

Molecular Formula and Structure

2-Chlorophenyl isocyanate is an aromatic organic compound. The molecular formula for this
compound is C7H4CINO.[1][2][3][4][5] Its structure consists of a benzene ring substituted with a
chlorine atom and an isocyanate group (-N=C=0) at adjacent positions (ortho positions).

Synonyms:

¢ 1-Chloro-2-isocyanatobenzene
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e 0-Chlorophenyl isocyanate[5]
 |socyanic acid, o-chlorophenyl ester[5]
e Benzene, 1-chloro-2-isocyanato-

The logical relationship from the compound's name to its molecular formula and structure is

illustrated in the diagram below.

(Z—Chlorophenyl Isocyanate)

has formula \is represented by

Molecular Formula Chemical Structure
A benzene ring with ortho-substituted

C7H4CINO -Cl and -NCO groups

Figure 1. Structural Identification of 2-Chlorophenyl Isocyanate

Click to download full resolution via product page
Figure 1. Structural Identification of 2-Chlorophenyl Isocyanate

Physicochemical Properties

The physical and chemical properties of 2-chlorophenyl isocyanate are summarized in the
table below for easy reference and comparison. This data is crucial for its handling, storage,

and application in experimental settings.
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Property Value References
CAS Number 3320-83-0 [1][2][6]
Molecular Weight 153.57 g/mol [L112][31[41[5]
Appearance Colorless to light yellow liquid [7]
Melting Point 2-4°C [3]
Boiling Point 83-84 °C at 10 mmHg; 203 °C e

at 760 mmHg
Density 1.273 g/mL at 25 °C [11[3]
Refractive Index 1.5565-1.5585 [1]
Flash Point 88 °C [1]
Water Solubility Decomposes [1]
Purity >98.0% (GC)

Synthesis and Experimental Protocols

Isocyanates are commonly synthesized through the reaction of a primary amine with phosgene
or a phosgene equivalent.[8] For 2-chlorophenyl isocyanate, the precursor would be 2-
chloroaniline.

Generalized Experimental Protocol for Synthesis:

e Reaction Setup: A solution of 2-chloroaniline in an inert solvent (e.g., toluene,
chlorobenzene) is prepared in a reaction vessel equipped with a stirrer, a reflux condenser,
and a gas inlet tube.

» Phosgenation: Phosgene gas is bubbled through the solution at a controlled rate. The
reaction is typically carried out at elevated temperatures. The reaction progress can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GO).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://www.alachem.co.jp/en/product/3320-83-0
https://chemical-label.com/en/ghs/print-clp/3320-83-0/2-chlorophenyl-isocyanate
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://www.alachem.co.jp/en/product/3320-83-0
https://www.chembk.com/en/chem/2-Chlorophenyl%20isocyanate
https://www.capotchem.com/doc/viewspec_3320-83-0.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21489~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:11:16~~2-Chlorophenyl%20isocyanate~~
https://www.chemicalbook.com/msds/2-chlorophenyl-isocyanate.htm
https://www.chembk.com/en/chem/2-Chlorophenyl%20isocyanate
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://www.chembk.com/en/chem/2-Chlorophenyl%20isocyanate
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://www.chembk.com/en/chem/2-Chlorophenyl%20isocyanate
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3396153_EN.htm
https://vandemark.com/chemical-intermediates/isocyanates/
https://www.benchchem.com/product/b146387/docs?utm_src=pdf-body#2-chlorophenyl-isocyanate-molecular-formula-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

« Work-up: Upon completion of the reaction, the excess phosgene and solvent are removed by
distillation.

o Purification: The crude 2-chlorophenyl isocyanate is then purified by fractional distillation
under reduced pressure to yield the final product.

The following diagram illustrates a generalized experimental workflow for the synthesis of 2-
chlorophenyl isocyanate.

Start: 2-Chloroaniline
and Inert Solvent

Phosgenation
(Reaction with Phosgene)

Reaction Monitoring
(TLC/GC)

Solvent and Excess
Phosgene Removal

Fractional Distillation
(Purification)

End: Purified 2-Chlorophenyl
Isocyanate

Figure 2. Generalized Workflow for Synthesis
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Figure 2. Generalized Workflow for Synthesis
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Applications in Research and Development

2-Chlorophenyl isocyanate is a versatile reagent used in the synthesis of a variety of
compounds, primarily in the pharmaceutical and agrochemical sectors. Some of its
documented applications include:

e As a standard to investigate the photocatalytic degradation of Monuron over TiO2
suspensions.[1]

« In the preparation of 2-(2-chlorophenylamino)-3,5-dihydro-5,5-dimethyl-3-phenyl-6H-
imidazo[1,2-b]-1,2,4-triazol-6-one.[1]

 In the synthesis of pentenylated [3-cyclodextrin chlorophenyl carbamates.[1]

Safety and Handling

2-Chlorophenyl isocyanate is a hazardous substance and must be handled with appropriate
safety precautions in a well-ventilated area, preferably a fume hood.[9]

Hazard Statements:

Fatal if inhaled.[6]

Causes severe skin burns and eye damage.[6]

May cause an allergic skin reaction.[6][9]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]
Precautionary Measures:

e Wear suitable protective clothing, gloves, and eye/face protection.[3]

« In case of insufficient ventilation, wear suitable respiratory equipment.[3]

» Store in a cool, dark, and well-ventilated place under an inert gas, as it is moisture-sensitive.

[5]
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+ Avoid contact with skin and eyes. In case of contact, wash immediately with plenty of water.

[3]

Always refer to the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this chemical.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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